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Introduction
TCO-PEG24-acid is a valuable tool in the field of bioorthogonal chemistry, enabling the precise

labeling and visualization of biomolecules in living systems. This molecule features a trans-

cyclooctene (TCO) group, which participates in a rapid and highly specific inverse-electron-

demand Diels-Alder (iEDDA) cycloaddition with a tetrazine-functionalized probe. This "click

chemistry" reaction is exceptionally fast, biocompatible, and proceeds without the need for toxic

catalysts, making it ideal for live cell imaging applications.[1][2][3][4]

The TCO-PEG24-acid linker possesses a long polyethylene glycol (PEG) chain (24 units),

which enhances its aqueous solubility and minimizes non-specific binding, thereby improving

the signal-to-noise ratio in imaging experiments.[5] The terminal carboxylic acid allows for

covalent conjugation to primary amines on target biomolecules, such as proteins and

antibodies, via amide bond formation. These features make TCO-PEG24-acid a versatile

reagent for a variety of live cell imaging applications, including tracking protein trafficking,

visualizing antibody-drug conjugate (ADC) internalization, and studying receptor dynamics.[6]

[7]
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Principle of TCO-Tetrazine Bioorthogonal Ligation
The core of this technology is the iEDDA reaction between the strained TCO ring and an

electron-deficient tetrazine. This reaction is characterized by its exceptionally fast kinetics and

high specificity, ensuring that the labeling occurs exclusively between the desired components

even in the complex environment of a living cell.[8][9]

A key advantage of this system is the "pre-targeting" approach.[9][10] First, a biomolecule of

interest is labeled with TCO-PEG24-acid. After this TCO-modified molecule has localized to its

target within the cell and any unbound conjugate has been cleared, a tetrazine-conjugated

fluorophore is introduced. The subsequent rapid click reaction provides a fluorescent signal

specifically at the site of the target molecule.[10] Furthermore, many tetrazine-fluorophore

conjugates exhibit a "turn-on" fluorescence upon reaction with TCO, where the fluorescence is

quenched by the tetrazine and increases significantly after the reaction, further reducing

background noise.[11][12]

Data Presentation
The following tables summarize key quantitative parameters for the use of TCO-PEG24-acid in

live cell imaging, based on typical applications of TCO-tetrazine chemistry.

Table 1: Key Parameters for TCO-Tetrazine Bioorthogonal Ligation

Parameter Value Notes

Reaction Type

Inverse-electron-demand

Diels-Alder Cycloaddition

(iEDDA)

A type of "click chemistry".

Reactants
trans-cyclooctene (TCO) and

Tetrazine
Highly specific reaction pair.

Second-Order Rate Constant

(k₂)
Up to 10⁶ M⁻¹s⁻¹

Extremely fast reaction

kinetics.[13]

Reaction Conditions
Physiological (aqueous buffer,

neutral pH, 37°C)

Ideal for live cell applications.

[1]

Catalyst Requirement None (Copper-free) Minimizes cytotoxicity.[8]
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Table 2: Recommended Concentration Ranges and Incubation Times for Live Cell Imaging

Parameter Typical Range Considerations

TCO-functionalized Antibody

Concentration
1-10 µg/mL

Dependent on antibody affinity

and target expression.[6][14]

TCO-modified Sugar for

Metabolic Labeling
25-50 µM

For labeling of cell surface

glycans.[9]

Tetrazine-Fluorophore

Concentration
1-5 µM

Lower concentrations are often

sufficient due to fast kinetics.

[10][15]

Antibody Incubation Time (Pre-

targeting)
30-60 minutes

To allow for binding to the

cellular target.[10]

Tetrazine-Fluorophore

Incubation Time
5-60 minutes

Shorter times are often

possible due to the rapid

reaction rate.[16]

Table 3: Cytotoxicity Data
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Compound Cell Line IC₅₀ Value Notes

TCO-Doxorubicin

Conjugate
A549 cells 4.76 µM

The caged prodrug

shows significantly

lower toxicity than free

doxorubicin (0.278

µM).[17]

TCO-Doxorubicin

Conjugate (after

activation with

tetrazine)

A549 cells 0.548 µM

Demonstrates the

release of the

cytotoxic payload

upon click reaction.

[17]

PEGylated Curcumin

Derivatives
5637 cells 0.1 - 10 µM

Shows that PEGylated

compounds can have

varying cytotoxic

effects.[18]

PEG Oligomers HeLa, L929 cells Generally low

PEG itself is

considered largely

non-toxic, though

toxicity can be

molecular weight

dependent.[16]

Note: Specific IC₅₀ values for TCO-PEG24-acid are not readily available in the literature.

However, the bioorthogonal nature of the TCO-tetrazine reaction and the biocompatibility of

PEG suggest low cytotoxicity at the concentrations typically used for imaging.[9][16]

Experimental Protocols
Protocol 1: Conjugation of TCO-PEG24-acid to an
Antibody
This protocol describes the conjugation of the carboxylic acid group of TCO-PEG24-acid to

primary amines (e.g., lysine residues) on an antibody.

Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pubs.rsc.org/en/content/articlepdf/2017/ra/c7ra00861a
https://pubs.rsc.org/en/content/articlepdf/2017/ra/c7ra00861a
https://www.benchchem.com/pdf/Revolutionizing_Live_Cell_Imaging_Application_of_DBCO_NHCO_PEG4_acid_in_Bioorthogonal_Labeling.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9867315/
https://www.benchchem.com/product/b15544465/docs?utm_src=pdf-body#application-notes-and-protocols-for-tco-peg24-acid-in-live-cell-imaging
https://pmc.ncbi.nlm.nih.gov/articles/PMC9787164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9867315/
https://www.benchchem.com/product/b15544465/docs?utm_src=pdf-body#application-notes-and-protocols-for-tco-peg24-acid-in-live-cell-imaging
https://www.benchchem.com/product/b15544465/docs?utm_src=pdf-body#application-notes-and-protocols-for-tco-peg24-acid-in-live-cell-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antibody of interest in an amine-free buffer (e.g., PBS, pH 7.4)

TCO-PEG24-acid

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Spin desalting columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO)

Procedure:

Antibody Preparation: Exchange the antibody into an amine-free buffer like PBS at a

concentration of 1-5 mg/mL.[10]

Activation of TCO-PEG24-acid:

Dissolve TCO-PEG24-acid, EDC, and NHS in a 1:1.2:1.2 molar ratio in anhydrous DMF or

DMSO to form the TCO-PEG24-NHS ester.

Incubate the reaction for 1-2 hours at room temperature.

Conjugation Reaction:

Add a 10- to 20-fold molar excess of the freshly prepared TCO-PEG24-NHS ester solution

to the antibody solution.

Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C with gentle

shaking.

Quenching and Purification:

Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM

and incubate for 15 minutes at room temperature.
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Remove excess, unreacted TCO-PEG24-NHS ester using a desalting column equilibrated

with an appropriate storage buffer for the antibody (e.g., PBS).

Characterization (Optional): Determine the degree of labeling (DOL) by measuring the

absorbance of the antibody at 280 nm and the TCO group (if it has a distinct absorbance) or

by using mass spectrometry.[11]

Protocol 2: Live Cell Imaging of Antibody Internalization
This protocol provides a general workflow for visualizing the internalization of a TCO-

conjugated antibody targeting a cell surface receptor.

Materials:

Live cells expressing the target receptor

TCO-conjugated antibody (from Protocol 1)

Tetrazine-fluorophore conjugate (e.g., Tetrazine-Cy5)

Live cell imaging buffer (e.g., phenol red-free medium supplemented with HEPES)

Fluorescence microscope with a live-cell imaging chamber (37°C, 5% CO₂)

Procedure:

Cell Preparation: Culture cells on glass-bottom dishes or chamber slides to the desired

confluency.

Pre-targeting with TCO-Antibody:

Dilute the TCO-conjugated antibody in pre-warmed live cell imaging buffer to a final

concentration of 1-10 µg/mL.[6]

Add the antibody solution to the cells and incubate for 30-60 minutes at 37°C in a CO₂

incubator to allow for binding to the cell surface receptor.[10]
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Washing: Gently wash the cells three times with pre-warmed live cell imaging buffer to

remove any unbound antibody.[10]

Labeling with Tetrazine-Fluorophore:

Prepare the tetrazine-fluorophore staining solution in imaging medium at a final

concentration of 1-5 µM.[10]

Add the staining solution to the cells.

Image Acquisition:

Immediately begin imaging the cells using a fluorescence microscope equipped with the

appropriate filters for the chosen fluorophore.

Acquire images at different time points (e.g., 0, 15, 30, 60, 120 minutes) to monitor the

internalization of the antibody-receptor complex.[6]

Controls for Imaging:

No TCO control: Treat cells with the tetrazine-fluorophore only to assess non-specific

binding.

No tetrazine control: Image cells treated only with the TCO-conjugated antibody to determine

background fluorescence.

Unlabeled cells: Image untreated cells to assess autofluorescence.

Visualizations
Experimental Workflow for Live Cell Imaging
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Caption: Workflow for pre-targeted live cell imaging using TCO-PEG24-acid.

Signaling Pathway: HER2 Receptor Internalization and
Trafficking
TCO-PEG24-acid can be conjugated to antibodies targeting receptors like HER2 to study their

trafficking upon antibody binding. The following diagram illustrates the potential pathways of a

TCO-labeled anti-HER2 antibody.
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Caption: Visualization of HER2 receptor trafficking upon binding of a TCO-labeled antibody.

Logical Relationship: Pre-targeting Strategy
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Caption: The two-step pre-targeting strategy for live cell imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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